molecular formula C12H11N B8575325 3-Allylquinoline

3-Allylquinoline

Cat. No.: B8575325
M. Wt: 169.22 g/mol
InChI Key: BSHYDOZSHUDNCZ-UHFFFAOYSA-N
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Description

3-Allylquinoline is a useful research compound. Its molecular formula is C12H11N and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11N

Molecular Weight

169.22 g/mol

IUPAC Name

3-prop-2-enylquinoline

InChI

InChI=1S/C12H11N/c1-2-5-10-8-11-6-3-4-7-12(11)13-9-10/h2-4,6-9H,1,5H2

InChI Key

BSHYDOZSHUDNCZ-UHFFFAOYSA-N

Canonical SMILES

C=CCC1=CC2=CC=CC=C2N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In an amount of 24.8 mg of copper(I) iodide was added with 9 ml of diethyl ether and 343.5 μl of 3-bromoquinoline, then added dropwise with 1.6 ml of a 1.57 M solution of n-butyllithium in hexane at −78° C., and stirred at −78° C. for 30 minutes. This reaction mixture was added with 71.4 μl of allyl bromide, stirred at −78° C. for 30 minutes, then warmed to 0° C., added with 20 ml of saturated aqueous ammonium chloride, diluted with 20 ml of ethyl acetate, and successively washed twice with 20 ml of saturated aqueous ammonium chloride and once with 20 ml of saturated brine. The organic layer was dried over anhydrous magnesium sulfate, and then filtered. The filtrate was concentrated under reduced pressure, and the resulting residue was purified by silica gel column chromatography (dichloromethane to ethyl acetate/hexane (1:1)) to obtain 130 mg of the title compound.
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